Cas no 1247905-07-2 (3-(2-Fluorophenyl)-4-nitro-1H-pyrazole)

• Product Name: 3-(2-Fluorophenyl)-4-nitro-1H-pyrazole
• CAS No: 1247905-07-2
• MF: C₉H₆FN₃O₂
• MW: 207.161244869232
• CID: 5177558
• Update Time: 2025-10-25

3-(2-Fluorophenyl)-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluorophenyl)-4-nitro-1H-pyrazole
• 3-(2-Fluoro-phenyl)-4-nitro-1H-pyrazole
• 1H-Pyrazole, 3-(2-fluorophenyl)-4-nitro-

• Inchi： 1S/C9H6FN3O2/c10-7-4-2-1-3-6(7)9-8(13(14)15)5-11-12-9/h1-5H,(H,11,12)
• InChI Key： LBCPKWOGQZNRET-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=C(C=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.044
• Monoisotopic Mass: 207.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.5

Additional information on 3-(2-Fluorophenyl)-4-nitro-1H-pyrazole

3-(2-Fluorophenyl)-4-nitro-1H-pyrazole: A Comprehensive Overview

3-(2-Fluorophenyl)-4-nitro-1H-pyrazole, with the CAS number 1247905-07-2, is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery, agrochemicals, and advanced materials. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, serves as the core structure of this molecule. The substitution pattern, with a fluorophenyl group at position 3 and a nitro group at position 4, imparts distinctive electronic and steric properties to the compound.

The synthesis of 3-(2-Fluorophenyl)-4-nitro-1H-pyrazole involves a series of well-established organic reactions. The starting material typically includes a suitable pyrazole derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the fluorophenyl and nitro groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize reaction conditions and improve yields.

The electronic properties of 3-(2-Fluorophenyl)-4-nitro-1H-pyrazole make it an attractive candidate for various applications. The nitro group is a strong electron-withdrawing substituent, which enhances the electrophilic character of the pyrazole ring. This feature is particularly useful in designing molecules for electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into conjugated polymers can significantly improve their charge transport properties, paving the way for next-generation electronic materials.

In the realm of pharmacology, 3-(2-Fluorophenyl)-4-nitro-1H-pyrazole has shown promise as a lead compound for drug development. Its ability to modulate key biological targets, such as kinases and ion channels, has been explored in preclinical studies. Fluorinated aromatic systems are known for their enhanced bioavailability and stability, which are critical factors in drug design. The nitro group further contributes to the compound's potential as an anti-inflammatory or anticancer agent by influencing its redox properties and interactions with cellular pathways.

The environmental impact of 3-(2-Fluorophenyl)-4-nitro-1H-pyrazole is another area of active research. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of synthetic compounds becomes essential. Studies have shown that this compound undergoes microbial degradation under aerobic conditions, with intermediates forming that are less toxic than the parent molecule. However, further research is needed to assess its long-term persistence in different environmental compartments and its potential bioaccumulation in aquatic organisms.

In conclusion, 3-(2-Fluorophenyl)-4-nitro-1H-pyrazole, CAS number 1247905-07-2, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, synthesis methods, electronic properties, pharmacological potential, and environmental behavior make it a subject of ongoing scientific investigation. As research progresses, this compound is expected to contribute significantly to advancements in materials science, drug discovery, and sustainable chemistry.